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Abstract: This document provides a comprehensive technical overview of 2-Phenoxyethyl
propionate (CAS No. 23495-12-7), a significant aroma chemical widely utilized in the
fragrance and flavor industries. This guide delves into its chemical and physical properties,
established synthesis protocols, analytical characterization methods, diverse applications, and
a thorough review of its safety and toxicological profile. The content is structured to provide
researchers, scientists, and drug development professionals with a detailed understanding of
this compound, supported by field-proven insights and authoritative references.

Chemical Identity and Physical Properties

2-Phenoxyethyl propionate, also known as ethanol, 2-phenoxy-, propanoate, is an ester
recognized for its pleasant fruity and floral aroma.[1] Its fundamental role as a fragrance
ingredient stems from its unique olfactory profile and its ability to blend seamlessly with other
aromatic components.[1]
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The molecular and physical characteristics of a compound are critical determinants of its
behavior in various formulations and biological systems. For instance, its boiling point and
vapor pressure influence its volatility and scent diffusion, while its octanol-water partition
coefficient (log Kow) provides insight into its environmental fate and potential for
bioaccumulation.[2]

Table 1: Physicochemical Properties of 2-Phenoxyethyl propionate

Property Value Source
CAS Registry Number 23495-12-7 [2]
Molecular Formula C11H1403 [2][3]
Molecular Weight 194.23 g/mol [2]
Appearance Colorless clear liquid (est.) [41[5]

262.00 °C to 269.72 °C at 760

Boiling Point [2][4]
mm Hg

Flash Point >93 °C (>200 °F) [21[4]

Specific Gravity ~1.080 @ 20 °C [2][4]
0.00414 - 0.011 mmHg @ 20-

Vapor Pressure [2][4]
25°C

Water Solubility 283.6 mg/L [2][4]

log Kow (0/W) 2.26210 2.6 [2][4]

Synthesis and Manufacturing

The primary industrial synthesis of 2-Phenoxyethyl propionate is achieved through Fischer-
Speier esterification. This well-established reaction involves the condensation of 2-
phenoxyethanol with propionic acid.[6][7]

Causality in Synthesis: The choice of catalyst is a critical process parameter. While a strong
mineral acid like sulfuric acid is traditionally used for its efficacy and low cost, its use
necessitates a neutralization step and can lead to downstream purification challenges. Modern
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approaches often favor solid acid catalysts or enzymatic processes to enhance sustainability,
simplify product work-up, and minimize waste streams. The reaction is typically driven to
completion by removing water, a byproduct, through azeotropic distillation, thereby shifting the
chemical equilibrium towards the product side in accordance with Le Chatelier's principle.

Below is a generalized workflow for the synthesis of 2-Phenoxyethyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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